Cas no 99614-02-5 (Ondansetron)

Ondansetron is a selective 5-HT3 receptor antagonist primarily used to prevent nausea and vomiting induced by chemotherapy, radiotherapy, or postoperative conditions. Its mechanism involves blocking serotonin receptors in the central nervous system and gastrointestinal tract, effectively mitigating emetic signals. The compound is available in multiple formulations, including oral tablets, injectable solutions, and orally disintegrating tablets, offering flexibility in clinical administration. Ondansetron exhibits high bioavailability and rapid onset of action, making it a reliable option for acute and delayed emesis management. Its well-characterized pharmacokinetic profile and favorable safety margin contribute to its widespread use in oncology and surgical settings.
Ondansetron structure
Ondansetron structure
Product Name:Ondansetron
CAS No:99614-02-5
MF:C18H19N3O
MW:293.3630
MDL:MFCD00833882
CID:62085
PubChem ID:4595
Update Time:2025-10-22

Ondansetron Chemical and Physical Properties

Names and Identifiers

    • 9-Methyl-3-((2-methyl-1H-imidazol-1-yl)methyl)-2,3-dihydro-1H-carbazol-4(9H)-one
    • 1,2,3,9-tetrahydro-9-methyl-3-((2-methyl-1h-imidazol-1-yl)methyl)-4h-carbazo
    • gr38032
    • gr38032x
    • GR 38032F
    • 1,2,3,4-TETRAHYDRO-9-METHYL-3-(2-METHYL-1H-IMIDAZOLE-1-YLMETHYL)CARBAZOL-4-ONE
    • 9-Methyl-3-[(2-methyl-1H-imidazolyl)-methyl]-1,2,3,9-tetrahydro-4H-carbazole-4-one
    • 4H-Carbazol-4-one, 1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]- (9CI)
    • 1,2,3,4-tetrahydro-9-methyl-3-(2-methyl-1h-imidazol-1-ylmethyl)carbazol-4-one
    • Ondansetron
    • 9-METHYL-3-(2-METHYL-1H-IMIDAZOLYL)-METHYL-1,2,3,9-TETRAHYDRO-4H-CARBAZOLE-4-ONE
    • 9-METHYL-3-[(2-METHYL-1H-IMIDAZOLYL)METHYL]-1,2,3,9-TETRAHYDRO-4H-CARBAZOLE-4-ONE
    • ONDANESTRON
    • Ondansetro
    • ONDANSETRON FOR LC SYSTEM SUI
    • ONDANSETRON HCL
    • ONDANSETRON HCL D6
    • ONDANSETRON HYDROCHLORIDE
    • ONDANSETRON HYDROCHLORIDE DIHYDRATE
    • ONDANSETRONBASE
    • R(+)-Ondansetron
    • (RS)-1,2,3,9-Tetrahydro-9-methyl-3-(2-methylimidazol-1-ylmethyl)carbazol-4-one
    • Zofran
    • Zudan
    • Zophren
    • Zofran ODT
    • Zuplenz
    • ondansetron (Zofran)
    • GR 38032X
    • 9-methyl-3-[(2-methylimidazol-1-yl)methyl]-2,3-dihydro-1H-carbazol-4-one
    • GR 38032
    • C18H19N3O
    • 9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-2,3,4,9-tetrahydro-1H-carbazol-4-one
    • 1,2,3,9-Tetrahydro-9-methyl-3-((2-methyl-1H-imidazol-1-yl)methyl)-4H-carbazol-4-one
    • NCGC00179341
    • ondansetronum
    • Ondansetron Injection
    • AKOS000599484
    • DB00904
    • D00456
    • AB00373674-15
    • NC00706
    • BDBM85330
    • 1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-carbazol-4-one
    • ONDANSETRON [ORANGE BOOK]
    • 1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-4H- carbazol-4-one
    • HSDB 8304
    • ondasetron
    • SPBio_002938
    • EUR-1025
    • TimTec1_001750
    • NCGC00179341-02
    • ONDANSETRON (USP-RS)
    • CAS_68647
    • CHEBI:7773
    • Prestwick3_001058
    • 99614-02-5
    • C07325
    • Q410011
    • EN300-117273
    • 2,3-Dihydro-9-methyl-3-((2-methylimidazol-1-yl)methyl)carbazol-4(1H)-one
    • GTPL2290
    • AB00373674_19
    • DESMETHYLONDANSETRON
    • Ondansetron, (+,-)-Isomer
    • ONDANSETRON [JAN]
    • BRD-A19736161-003-03-0
    • Ondansetron (JAN/USP/INN)
    • Tox21_113048
    • UNII-4AF302ESOS
    • MLS006011928
    • (+/-)-2,3-DIHYDRO-9-METHYL-3-((2-METHYLIMIDAZOL-1-YL)METHYL)CARBAZOL-4(1H)-ONE
    • NSC_68647
    • ONDANSETRON [WHO-DD]
    • AB00373674-17
    • 4H-Carbazol-4-one, 1,2,3,9-tetrahydro-9-methyl-3-((2-methyl-1H-imidazol-1-yl)methyl)-
    • BRD-A19736161-001-05-9
    • 116002-70-1
    • NCI60_022780
    • 1,2,3,4-Tetrahydro-9-methyl-3-(2-methyl-1H-imidazol-1-ylmethyl)carbazole-4-one
    • BRD-A19736161-001-01-8
    • HMS3371E18
    • HMS3259H08
    • CBDivE_008994
    • Tox21_113048_1
    • NCGC00179341-04
    • Oprea1_852372
    • GR-38032
    • Oprea1_435466
    • ONDANSETRON (USP MONOGRAPH)
    • NSC 757870
    • SCHEMBL4542
    • Ondansetron [USP:INN:BAN]
    • 4AF302ESOS
    • BRN 3622981
    • ONDANSETRON [USP-RS]
    • AB00373674
    • BRD-A19736161-001-06-7
    • SR-01000763250-4
    • HY-B0002B
    • MFCD00833882
    • NS00010141
    • ONDANSETRON [MI]
    • GR 38032 (hydrochloride);SN 307 (hydrochloride)
    • DTXCID803393
    • 1,2,3,9-Tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1yl)methyl]-4H-carbazol-4-one
    • AB00373674_18
    • DTXSID8023393
    • SR-01000763250
    • ONDANSETRON [VANDF]
    • AKOS016340526
    • 9-methyl-3-((2-methyl-1H-imidazol-1-yl)methyl)-1,2,3,9-tetrahydro-4H-carbazol-4-one
    • OndansetronODT
    • NSC-757870
    • NSC-791005
    • Prestwick1_001058
    • NCGC00179341-07
    • s1996
    • ONDANSETRON (MART.)
    • 9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-1,2,3,9-tetrahydro-4H-carbazol-4-one
    • 1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazole-1 -yl)methyl]-4H-carbazol-4-one
    • AC-28927
    • KS-5227
    • CHEMBL46
    • GR 38032F;GR-C507/75
    • Odansetron (common misspelling of ondansetron)
    • BCP9001025
    • Prestwick2_001058
    • L000456
    • 4H-CARBAZOL-4-ONE, 1,2,3,9-TETRAHYDRO-9-METHYL-3-((2-METHYL-1H-IMIDAZOL-1-YL)METHYL)- (+/-)-
    • CAS-99614-02-5
    • ONDANSETRON [MART.]
    • Prestwick0_001058
    • ONDANSETRON [INN]
    • NSC791005
    • BPBio1_001118
    • Odansetron [common misspelling of ondansetron]
    • 9-methyl-3-[(2-methylimidazol-1-yl)methyl]-2,3-dihydro-1~{H}-carbazol-4-one
    • Ondansetron (USP:INN:BAN)
    • 9-Methyl-3- (2-methyl-imidazol-1ylmethyl)-1,2,3,9-tetrahydro-carbazol-4-one
    • BRD-A19736161-003-14-7
    • GR-38032F/GR-38032
    • (3S)-9-methyl-3-[(2-methylimidazol-1-yl)methyl]-2,3-dihydro-1H-carbazol-4-one
    • Z1501485364
    • A04AA01
    • BCP28911
    • SMR001307702
    • 1,2,3,9,-Tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-4H-carbazol-4-one
    • Ondansetron(base and/or unspecified salts)
    • STK370548
    • Zofran ODT (TN)
    • ONDANSETRON [USP MONOGRAPH]
    • 4H-Carbazol-4-one,?1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazol-1-yl)methyl]-
    • NCGC00179341-12
    • 4H-CARBAZOL-4-ONE, 1,2,3,9-TETRAHYDRO-9-METHYL-3-((2-METHYL-1H-IMIDAZOL-1-YL)METHYL)-(+/-)-
    • BSPBio_001016
    • 1,2,3,9-tetrahydro-9-methyl-3-[(2-methyl-1H-imidazole-1-yl)methyl]-4H-carbazol-4-one
    • HMS2090H16
    • SN 307
    • MDL: MFCD00833882
    • Inchi: 1S/C18H19N3O/c1-12-19-9-10-21(12)11-13-7-8-16-17(18(13)22)14-5-3-4-6-15(14)20(16)2/h3-6,9-10,13H,7-8,11H2,1-2H3
    • InChI Key: FELGMEQIXOGIFQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C3=C([H])C([H])=C([H])C([H])=C3N(C([H])([H])[H])C=2C([H])([H])C([H])([H])C1([H])C([H])([H])N1C([H])=C([H])N=C1C([H])([H])[H]
    • BRN: 3622981

Computed Properties

  • Exact Mass: 293.15300
  • Monoisotopic Mass: 293.152812238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.8
  • XLogP3: 2.3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1385 (rough estimate)
  • Melting Point: 225-230°C
  • Boiling Point: 546°C at 760 mmHg
  • Refractive Index: 1.5855 (estimate)
  • Solubility: H2O: >5 mg/mL
  • PSA: 39.82000
  • LogP: 3.12850

Ondansetron Security Information

Ondansetron Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ondansetron Suppliers

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Additional information on Ondansetron

Ondansetron (CAS No. 99614-02-5): A Comprehensive Overview

Ondansetron (CAS No. 99614-02-5) is a potent and selective 5-HT3 receptor antagonist that has been widely used in clinical settings for the prevention and treatment of nausea and vomiting, particularly in patients undergoing chemotherapy, radiation therapy, or surgery. This compound, also known by its brand names such as Zofran and Zuplenz, has gained significant attention due to its high efficacy and favorable safety profile.

The chemical structure of Ondansetron is characterized by a benzimidazole core, which confers its selective antagonism of 5-HT3 receptors. The molecular formula of Ondansetron is C18H19N3O and its molecular weight is 293.37 g/mol. This compound is highly lipophilic, which facilitates its rapid absorption and distribution throughout the body.

In recent years, extensive research has been conducted to further elucidate the mechanisms of action and potential therapeutic applications of Ondansetron. One notable study published in the Journal of Clinical Oncology demonstrated that Ondansetron effectively reduces the incidence of chemotherapy-induced nausea and vomiting (CINV) when administered in combination with other antiemetic agents such as dexamethasone and aprepitant. The study found that this combination therapy significantly improved patient quality of life and reduced the need for rescue medications.

Beyond its established use in CINV, Ondansetron has shown promise in treating other conditions characterized by excessive serotonin activity. For instance, a clinical trial published in the New England Journal of Medicine investigated the efficacy of Ondansetron in managing postoperative nausea and vomiting (PONV). The results indicated that a single dose of intravenous Ondansetron administered before surgery significantly reduced the incidence of PONV compared to placebo.

The pharmacokinetics of Ondansetron have also been extensively studied. Upon oral administration, it is rapidly absorbed with a bioavailability of approximately 60%. The drug undergoes extensive first-pass metabolism in the liver, primarily via cytochrome P450 enzymes (CYP2D6 and CYP3A4). The elimination half-life of Ondansetron ranges from 3 to 4 hours, allowing for multiple dosing regimens depending on the clinical indication.

Safety and tolerability are critical considerations for any therapeutic agent. Clinical trials have consistently shown that Ondansetron is well-tolerated by most patients, with common side effects including headache, constipation, and dizziness. However, rare but serious adverse events such as QT interval prolongation have been reported, particularly in patients with underlying cardiac conditions or those taking other QT-prolonging medications. Therefore, careful monitoring is recommended in high-risk patients.

In addition to its clinical applications, ongoing research is exploring the potential use of Ondansetron in novel therapeutic areas. For example, preclinical studies have suggested that Ondansetron may have neuroprotective properties and could be beneficial in treating neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. These findings are based on its ability to modulate serotonin signaling pathways that are implicated in neuronal survival and function.

The development of new formulations of Ondansetron has also been a focus of recent research. One such innovation is the oral transmucosal film (OTF) formulation, which offers improved patient convenience and compliance compared to traditional oral tablets or intravenous administration. A study published in the Clinical Therapeutics journal evaluated the pharmacokinetic profile and patient satisfaction with OTF formulations and found them to be comparable to standard oral tablets but with enhanced ease of use.

In conclusion, Ondansetron (CAS No. 99614-02-5) remains a cornerstone medication for managing nausea and vomiting across various clinical settings. Its well-established efficacy, favorable safety profile, and ongoing research into new applications continue to solidify its importance in modern medicine. As research advances, it is likely that new formulations and therapeutic uses will further expand the utility of this versatile compound.

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